Cas no 1818294-29-9 (Propargyl-PEG7-t-butyl ester)

• Product Name: Propargyl-PEG7-t-butyl ester
• CAS No: 1818294-29-9
• MF: C₂₂H₄₀O₉
• MW: 448.547608375549
• MDL: MFCD22683299
• CID: 2950581
• PubChem ID: 77078497
• Update Time: 2025-09-25

Propargyl-PEG7-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• 丙炔基-六聚乙二醇-丙酸叔丁酯
• Propargyl-PEG7-t-butyl ester
• Propargyl-PEG7-Boc
• Propargyl-PEG7-COOtBu
• Propargyl-PEG7-t-butylester
• MFCD22683299
• DA-77119
• 1396170-26-5
• tert-butyl 3-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• CS-0107563
• C70836
• BP-21070
• Propargyl-PEG6-CH2COOtBu
• AKOS040742501
• Propargyl-PEG6-CH2CH2COOtBu
• HY-130380
• tert-Butyl 4,7,10,13,16,19,22-heptaoxapentacos-24-ynoate
• 1818294-29-9

• MDL： MFCD22683299
• Inchi： 1S/C22H40O9/c1-5-7-24-9-11-26-13-15-28-17-19-30-20-18-29-16-14-27-12-10-25-8-6-21(23)31-22(2,3)4/h1H,6-20H2,2-4H3
• InChI Key： ZYHHJKFUMHBJSI-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 448.26723285 g/mol
• Monoisotopic Mass: 448.26723285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 24
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.9
• Molecular Weight: 448.5